Cas no 1352394-08-1 (5-Fluoro-1H-indol-7-amine)

• Product Name: 5-Fluoro-1H-indol-7-amine
• CAS No: 1352394-08-1
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD20923232
• CID: 3163005
• PubChem ID: 86702437
• Update Time: 2025-10-21

5-Fluoro-1H-indol-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-indol-7-amine
• SCHEMBL15388774
• 1352394-08-1
• CEC39408
• MFCD20923232
• CS-0050487
• 5-fluoro-7-amino-indole
• SB15303
• SY322117
• P18386
• PS-16881
• FGNBQVXDZXGKBI-UHFFFAOYSA-N
• 7-Amino-5-fluoroindole

• MDL： MFCD20923232
• Inchi： 1S/C8H7FN2/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4,11H,10H2
• InChI Key： FGNBQVXDZXGKBI-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1)C=CN2)N

Computed Properties

• Exact Mass: 150.05932639g/mol
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-Fluoro-1H-indol-7-amine

5-Fluoro-1H-indol-7-amine (CAS No. 1352394-08-1): A Comprehensive Guide to Properties and Applications

5-Fluoro-1H-indol-7-amine (CAS No. 1352394-08-1) is a fluorinated indole derivative that has gained significant attention in pharmaceutical and biochemical research. This compound, characterized by its fluoro-substituted indole core, serves as a crucial building block in medicinal chemistry. Researchers are particularly interested in its potential applications due to the unique electronic effects imparted by the fluorine atom at the 5-position of the indole ring.

The molecular structure of 5-Fluoro-1H-indol-7-amine features an amine group at the 7-position, making it a valuable intermediate for the synthesis of more complex molecules. Its chemical properties include moderate water solubility and good stability under standard laboratory conditions. The presence of both electron-donating (amine) and electron-withdrawing (fluoro) groups creates interesting reactivity patterns that organic chemists can exploit for selective transformations.

In recent years, fluorinated indole compounds like 5-Fluoro-1H-indol-7-amine have become hot topics in drug discovery circles. This interest stems from the growing demand for bioactive heterocycles that can serve as scaffolds for new therapeutic agents. The pharmaceutical industry particularly values such compounds for their potential in developing CNS-targeting drugs and enzyme inhibitors, areas that currently dominate medicinal chemistry research.

The synthesis of 5-Fluoro-1H-indol-7-amine typically involves multi-step organic reactions starting from commercially available fluorinated precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable production methods. Researchers have developed several efficient routes to this compound, with yields and purity levels suitable for both laboratory-scale and potential industrial applications.

Analytical characterization of 5-Fluoro-1H-indol-7-amine employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical for research applications. The fluorine atom in the molecule provides a distinct 19F NMR signal, serving as a useful diagnostic tool for reaction monitoring and quality control.

One of the most promising applications of 5-Fluoro-1H-indol-7-amine lies in its use as a precursor for pharmaceutical intermediates. The compound's structure makes it particularly valuable for creating analogs of biologically active molecules. Recent studies have explored its incorporation into potential serotonin receptor modulators, a class of compounds with wide-ranging therapeutic possibilities in neurology and psychiatry.

The growing interest in fluorinated bioactive compounds has positioned 5-Fluoro-1H-indol-7-amine as an important research chemical. Its commercial availability from specialty chemical suppliers has increased in response to demand from academic and industrial laboratories. Current market trends show rising prices for high-purity samples, reflecting the compound's value in cutting-edge research projects.

Safety considerations for handling 5-Fluoro-1H-indol-7-amine follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical. Storage typically occurs at room temperature in tightly sealed containers protected from light and moisture.

Future research directions for 5-Fluoro-1H-indol-7-amine derivatives may focus on their potential in targeted drug delivery systems and bioconjugation chemistry. The compound's structural features make it amenable to various chemical modifications that could enhance its biological activity or physicochemical properties. These developments align with current pharmaceutical industry priorities for precision medicine approaches.

For researchers sourcing 5-Fluoro-1H-indol-7-amine, quality parameters to verify include purity (typically ≥95% by HPLC), appearance (usually off-white to light yellow crystalline powder), and proper spectroscopic characterization data. Reputable suppliers provide comprehensive certificates of analysis and material safety data sheets to ensure researchers can properly evaluate and handle the compound.

The intellectual property landscape surrounding 5-Fluoro-1H-indol-7-amine and its derivatives continues to evolve, with several patents filed for specific applications in medicinal chemistry. This activity indicates the compound's commercial potential and the pharmaceutical industry's interest in developing novel therapeutics based on this scaffold.

Environmental considerations for 5-Fluoro-1H-indol-7-amine follow general guidelines for organic compounds. While specific ecotoxicity data may be limited, proper waste disposal methods should be employed according to institutional and regulatory requirements. The compound's relatively low volatility reduces airborne exposure risks under normal handling conditions.

Analytical method development for 5-Fluoro-1H-indol-7-amine represents an active area of research, particularly for applications requiring trace-level detection. Advanced techniques such as LC-MS/MS are being adapted for sensitive quantification in complex matrices, supporting pharmacokinetic and metabolism studies of derived compounds.

The global market for fluorinated indole derivatives like 5-Fluoro-1H-indol-7-amine shows steady growth, driven by pharmaceutical R&D expenditures and academic research funding. Market analysts project continued demand increases as more therapeutic applications are discovered and developed for this class of compounds.

In conclusion, 5-Fluoro-1H-indol-7-amine (CAS No. 1352394-08-1) represents a versatile and valuable building block in modern chemical research. Its unique structural features and potential biological activities make it a compound of significant interest across multiple scientific disciplines. As research into fluorinated heterocycles advances, the importance of this and related compounds will likely continue to grow in both academic and industrial settings.